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Compound of Interest

Compound Name: A-75925

Cat. No.: B1664250

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of stock
solutions of A-75925, a potent HIV-1 protease inhibitor. Adherence to these guidelines is crucial
for ensuring the accuracy and reproducibility of experimental results.

Introduction

A-75925 is a non-peptidic competitive inhibitor of the human immunodeficiency virus type 1
(HIV-1) protease, an enzyme critical for the viral life cycle. By selectively targeting and inhibiting
this enzyme, A-75925 prevents the cleavage of viral polyproteins, leading to the production of
immature, non-infectious viral particles. This mechanism of action makes A-75925 a valuable
tool for in vitro studies of HIV replication and for the development of novel antiretroviral
therapies.

Physicochemical and Potency Data

Accurate characterization of a compound is fundamental for its effective use in research. The
following table summarizes the key quantitative data for A-75925.
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Property Value Source
Molecular Weight 766.93 g/mol

Chemical Formula C44H54N40Os

CAS Number 142861-15-2

Solubility Soluble in DMSO

Short-term (days to weeks): O -
) 4°C; Long-term (months to
Storage (Solid) )
years): -20°C. Store in a dry,

dark place.

Short-term (1-2 weeks): 4°C;
Long-term (up to 3 months):

Storage (Stock Solution) -20°C. Aliquoting is [1112]
recommended to avoid

repeated freeze-thaw cycles.

Note: A specific inhibitory constant (Ki) or IC50/EC50 value for A-75925 was not readily
available in the public domain at the time of this writing.

Mechanism of Action: Inhibition of HIV-1 Protease

A-75925 functions by inhibiting the HIV-1 protease, an aspartic protease that plays a crucial
role in the late stages of the viral replication cycle. The protease is responsible for cleaving the
Gag and Gag-Pol polyproteins into mature, functional proteins and enzymes. Inhibition of this
process results in the assembly of defective, non-infectious virions.
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Figure 1. Mechanism of action of A-75925 in the HIV life cycle.

Experimental Protocol: Preparation of A-75925
Stock Solution

This protocol details the steps for preparing a 10 mM stock solution of A-75925 in dimethyl
sulfoxide (DMSO).

Materials:

A-75925 (solid powder)

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Calibrated micropipettes and sterile tips
Procedure:

» Pre-weighing Preparation: Before opening, allow the vial of A-75925 to equilibrate to room
temperature to prevent condensation of moisture.

» Weighing A-75925: Carefully weigh out the desired amount of A-75925 powder using a
calibrated analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10
mM stock solution, weigh out 7.67 mg of A-75925 (Molecular Weight = 766.93 g/mol ).

o Calculation: Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

o Mass (mg) = 10 mmol/L x 0.001 L x 766.93 g/mol x 1000 mg/g = 7.67 mg
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e Dissolution in DMSO: Add the appropriate volume of anhydrous DMSO to the vial containing
the A-75925 powder. For a 10 mM stock solution with 7.67 mg of A-75925, add 1 mL of
DMSO.

o Solubilization: Tightly cap the vial and vortex thoroughly until the solid is completely
dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.
Visually inspect the solution to ensure there are no visible particulates.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, aliquot the stock solution into smaller, single-use volumes in sterile, amber
microcentrifuge tubes. Store the aliquots at -20°C for long-term storage (up to 3 months). For
short-term use (up to 2 weeks), aliquots can be stored at 4°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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